Cas no 1206995-01-8 (2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide)
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
- F2964-3062
- 2-((1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide
- 2-[1-(3-chlorophenyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
- AKOS024477872
- 1206995-01-8
- 2-[[1-(3-Chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-N-(1-methylethyl)acetamide
-
- Inchi: 1S/C21H22ClN3O2S/c1-14(2)24-20(26)13-28-21-23-12-19(15-7-9-18(27-3)10-8-15)25(21)17-6-4-5-16(22)11-17/h4-12,14H,13H2,1-3H3,(H,24,26)
- InChI Key: HESUSRAITKEBEQ-UHFFFAOYSA-N
- SMILES: C(NC(C)C)(=O)CSC1N(C2=CC=CC(Cl)=C2)C(C2=CC=C(OC)C=C2)=CN=1
Computed Properties
- Exact Mass: 415.1121258g/mol
- Monoisotopic Mass: 415.1121258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 14.39±0.46(Predicted)
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2964-3062-2μmol |
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide |
1206995-01-8 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F2964-3062-5μmol |
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide |
1206995-01-8 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2964-3062-10μmol |
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide |
1206995-01-8 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2964-3062-20μmol |
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide |
1206995-01-8 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F2964-3062-1mg |
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide |
1206995-01-8 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F2964-3062-2mg |
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide |
1206995-01-8 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F2964-3062-3mg |
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide |
1206995-01-8 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2964-3062-4mg |
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide |
1206995-01-8 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F2964-3062-5mg |
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide |
1206995-01-8 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2964-3062-10mg |
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide |
1206995-01-8 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
Compound CAS No. 1206995-01-8: 2-{[1-(3-Chlorophenyl)-5-(4-Methoxyphenyl)-1H-Imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
The compound with CAS No. 1206995-01-8, named 2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of imidazole derivatives, which are known for their versatility and biological activity. The molecule consists of an imidazole ring substituted with a 3-chlorophenyl group at position 1, a 4-methoxyphenyl group at position 5, and a sulfanyl (thioether) group at position 2. Additionally, the sulfanyl group is connected to an acetamide moiety, which further enhances the molecule's functional diversity.
Imidazole derivatives have been extensively studied due to their ability to act as ligands in metal complexes, their role in medicinal chemistry, and their potential as building blocks in organic synthesis. The presence of the 3-chlorophenyl and 4-methoxyphenyl substituents introduces electronic and steric effects that can influence the molecule's reactivity and selectivity. The sulfanyl group adds another layer of functionality, enabling interactions such as thiol-based chemistry or participation in redox reactions.
Recent studies have highlighted the importance of imidazole-based compounds in drug discovery, particularly in targeting enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, the sulfanyl group in this compound could potentially act as a bioisostere or serve as a site for further functionalization to enhance pharmacokinetic properties. The N-(propan-2-yl)acetamide moiety adds lipophilicity, which is often desirable for improving drug absorption and bioavailability.
The synthesis of this compound likely involves a multi-step process, including nucleophilic substitution or coupling reactions to introduce the imidazole ring and its substituents. The use of microwave-assisted synthesis or catalytic methods could further optimize the reaction conditions, ensuring high yields and purity. Researchers have increasingly turned to such techniques to streamline the preparation of complex molecules like this one.
In terms of applications, this compound could serve as a lead molecule for developing new therapeutic agents or as an intermediate in the synthesis of more complex structures. Its unique combination of functional groups makes it a promising candidate for exploring novel chemical reactions or investigating its interaction with biological systems.
From an analytical standpoint, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography can provide detailed insights into the molecular structure and conformation of this compound. These studies are essential for understanding its physical properties and behavior under different conditions.
In conclusion, CAS No. 1206995-01-8 represents a sophisticated organic molecule with significant potential in chemical research and development. Its structure combines several functional groups that offer opportunities for both fundamental studies and applied research. As advancements in synthetic chemistry continue to unfold, compounds like this one will undoubtedly play a crucial role in driving innovation across various scientific disciplines.
1206995-01-8 (2-{[1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)